Cas no 2361657-18-1 (1-(1-Oxo-2-propen-1-yl)-N-(phenylmethyl)-3-pyrrolidinecarboxamide)

• Product Name: 1-(1-Oxo-2-propen-1-yl)-N-(phenylmethyl)-3-pyrrolidinecarboxamide
• CAS No: 2361657-18-1
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 5412581
• PubChem ID: 139021212
• Update Time: 2025-06-23

1-(1-Oxo-2-propen-1-yl)-N-(phenylmethyl)-3-pyrrolidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26577773
• N-benzyl-1-(prop-2-enoyl)pyrrolidine-3-carboxamide
• N-Benzyl-1-prop-2-enoylpyrrolidine-3-carboxamide
• 2361657-18-1
• Z2738286742
• 1-(1-Oxo-2-propen-1-yl)-N-(phenylmethyl)-3-pyrrolidinecarboxamide

• Inchi： 1S/C15H18N2O2/c1-2-14(18)17-9-8-13(11-17)15(19)16-10-12-6-4-3-5-7-12/h2-7,13H,1,8-11H2,(H,16,19)
• InChI Key： ISJNBLPALJFYOK-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C(NCC2=CC=CC=C2)=O)C1

Computed Properties

• Exact Mass: 258.136827821g/mol
• Monoisotopic Mass: 258.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.156±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.4±40.0 °C(Predicted)
• pka: 15.70±0.20(Predicted)

Additional information on 1-(1-Oxo-2-propen-1-yl)-N-(phenylmethyl)-3-pyrrolidinecarboxamide

Introduction to 1-(1-Oxo-2-propen-1-yl)-N-(phenylmethyl)-3-pyrrolidinecarboxamide (CAS No. 2361657-18-1)

1-(1-Oxo-2-propen-1-yl)-N-(phenylmethyl)-3-pyrrolidinecarboxamide, identified by the CAS registry number 2361657-18-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of 1-(1-Oxo-2-propen-1-yl)-N-(phenylmethyl)-3-pyrrolidinecarboxamide comprises a pyrrolidine ring, a phenylmethyl group, and an oxo-propenyl moiety. These structural elements contribute to its bioactivity and stability. The pyrrolidine ring, a five-membered amine-containing structure, is known for its ability to form hydrogen bonds, which enhances its solubility and bioavailability. The phenylmethyl group adds hydrophobicity, potentially influencing the compound's interaction with cellular membranes. The oxo-propenyl group introduces conjugation and electron-withdrawing effects, which can modulate the compound's electronic properties and reactivity.

Recent research has focused on the synthesis and characterization of CAS No. 2361657-18-1. Scientists have developed efficient synthetic routes to produce this compound in high yields. One notable approach involves the condensation of pyrrolidine derivatives with substituted acryloyl chlorides, followed by purification using chromatographic techniques. These methods have improved the scalability of production, making it feasible for large-scale applications.

The biological activity of 1-(1-Oxo-2-propen-1-yl)-N-(phenylmethyl)-3-pyrrolidinecarboxamide has been extensively studied in vitro and in vivo models. Experimental data indicate that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential as an anti-inflammatory agent for treating conditions like arthritis and inflammatory bowel disease.

In addition to its enzymatic activity, recent studies have explored the compound's ability to modulate cellular signaling pathways. For instance, it has been shown to inhibit the nuclear factor-kappa B (NF-kB) pathway, which is central to immune response and inflammation. This dual mechanism of action enhances its therapeutic potential by targeting multiple points in inflammatory cascades.

The pharmacokinetic properties of CAS No. 2361657-18-1 have also been investigated. Preclinical studies reveal that the compound has moderate oral bioavailability and a favorable half-life profile, making it suitable for chronic administration. Its metabolism primarily occurs via cytochrome P450 enzymes, with major metabolites being identified through mass spectrometry analysis.

From a materials science perspective, 1-(1-Oxo-2-propen-1-yl)-N-(phenylmethyl)-3-pyrrolidinecarboxamide has shown promise as a building block for advanced materials. Its ability to form supramolecular assemblies through hydrogen bonding has led to its use in designing self-healing polymers and stimuli-responsive materials. These applications highlight its versatility beyond traditional pharmaceutical uses.

In conclusion, CAS No. 2361657-18-1, or 1-(1-Oxo-2-propen-1-yl)-N-(phenylmethyl)-3-pyrrolidinecarboxamide, represents a multifaceted compound with diverse applications across chemistry and biology. Its structural features, coupled with recent advancements in synthesis and biological characterization, position it as a valuable tool in drug discovery and material innovation.